Cas no 1156145-22-0 (1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid)

1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid is a specialized organic compound featuring a piperidine backbone functionalized with a carboxylic acid group and an isopropylcarbamoylmethyl substituent. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and drug development, where it may serve as a key intermediate or pharmacophore. The presence of both polar (carboxylic acid, carbamoyl) and nonpolar (isopropyl) groups enhances its potential for modulating solubility and binding interactions. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization or conjugation. The compound's stability under standard conditions ensures reliable handling in research and industrial settings.
1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid structure
1156145-22-0 structure
Product Name:1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid
CAS No:1156145-22-0
MF:C11H20N2O3
MW:228.288103103638
CID:5046023
Update Time:2025-10-30

1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{[(propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid
    • 1-(2-(Isopropylamino)-2-oxoethyl)piperidine-3-carboxylic acid
    • 1-[2-oxo-2-(propan-2-ylamino)ethyl]piperidine-3-carboxylic acid
    • 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid
    • Inchi: 1S/C11H20N2O3/c1-8(2)12-10(14)7-13-5-3-4-9(6-13)11(15)16/h8-9H,3-7H2,1-2H3,(H,12,14)(H,15,16)
    • InChI Key: YZINIYUGBCMGPP-UHFFFAOYSA-N
    • SMILES: OC(C1CCCN(CC(NC(C)C)=O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • XLogP3: -1.9
  • Topological Polar Surface Area: 69.6

1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid Security Information

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Additional information on 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid

1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid (CAS No. 1156145-22-0): An Overview

1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid (CAS No. 1156145-22-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid is characterized by a piperidine ring substituted with a carboxylic acid group at the 3-position and a carbamoyl-methyl group at the 1-position. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for drug development. The propan-2-yl (isopropyl) group further enhances the lipophilicity and stability of the molecule, which can be crucial for its bioavailability and pharmacokinetic profile.

Recent studies have highlighted the potential of 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid has shown neuroprotective properties in preclinical models. Research conducted at the University of California, San Francisco, found that this compound can reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid has also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-{[(Propan-2-yl)carbamoyl]methyl}piperidine-3-carboxylic acid (CAS No. 1156145-22-0) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable asset in the pharmaceutical industry's quest to address unmet medical needs.

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